Cas no 4721-07-7 (4-2-(3,5-dihydroxyphenyl)ethenylbenzene-1,3-diol)

4-2-(3,5-dihydroxyphenyl)ethenylbenzene-1,3-diol structure
4721-07-7 structure
Product Name:4-2-(3,5-dihydroxyphenyl)ethenylbenzene-1,3-diol
CAS No:4721-07-7
MF:C14H12O4
MW:244.242684364319
CID:331330
PubChem ID:5281717
Update Time:2025-04-19

4-2-(3,5-dihydroxyphenyl)ethenylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethenyl]-
    • Oxyresveratrol
    • 2',3,4',5-Stilbenetetrol
    • 2,3',4,5'-Tetrahydroxystilbene
    • 3,4,3',5'-tetrahydroxy-trans-stilbene
    • 3,5,2',4'-Tetrahydroxystilbene
    • 4-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]benzene-1,3-diol
    • 4-[2-(3,5-Dihydroxyphenyl)ethenyl]-1,3-benzenediol
    • puag-haad
    • trans-2,3',4,5'-tetrahydroxystilbene
    • trans-oxyresveratrol
    • NSC 315550
    • 4-2-(3,5-dihydroxyphenyl)ethenylbenzene-1,3-diol
    • 4721-07-7
    • 2,4,3',5'-Tetrahydroxystilbene
    • OXYRESVENOX
    • 1,3-BENZENEDIOL, 4-((1E)-2-(3,5-DIHYDROXYPHENYL)ETHENYL)-
    • Oxyresveratrol, >=97.0% (HPLC)
    • N.357
    • HMS3885N20
    • 4-[(E)-2-(3,5-dihydroxyphenyl)vinyl]benzene-1,3-diol
    • 1,3-Benzenediol, 4-(2-(3,5-dihydroxyphenyl)ethenyl)-, (E)-
    • BDBM50108046
    • HY-N1430
    • Hydroxyresveratrol
    • Q7116143
    • CCG-266904
    • LMPK13090011
    • 3' 4 5'-tetrahydroxystilbene
    • HYDROXYRESVERATROL [INCI]
    • trans-2,4,3'',5''-tetrahydroxystilbene
    • REGID_for_CID_658108
    • AC-5279
    • 29700-22-9
    • AS-35032
    • CS-5655
    • AKOS015915071
    • trans-2,4,3',5'-tetrahydroxystilbene
    • UNII-6V071CP5CR
    • A820013
    • (E)-5,5'-(ethene-1,2-diyl)bis(benzene-1,3-diol)
    • MFCD11974969
    • 2,3',4,5'-Tetrahydroxy-trans-stilbene
    • EN300-18754447
    • NCGC00169713-02!4-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]benzene-1,3-diol
    • O0373
    • 4-[2-(3,5-dihydroxyphenyl)ethenyl]benzene-1,3-diol
    • s4739
    • (oxyresveratrol)4-[(E)-2-(3,5-dihydroxyphenyl)vinyl]benzene-1,3-diol
    • Z2311627398
    • ACon1_001063
    • REGID_for_CID_5281717
    • NSC315550
    • SMR001397189
    • NS00124301
    • 4-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]benzene-1,3-diol
    • 4-(3,5-Dihydroxystyryl)benzene-1,3-diol
    • MEGxp0_001057
    • HMS2218H19
    • CHEBI:7870
    • 1,3-Benzenediol, 4-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-
    • BCP24308
    • NCGC00169713-02
    • TRANS-STILBENE-2,4,3',5'-TETROL
    • DTXSID801030442
    • J-501984
    • OXYLRESVERATROL
    • Tetrahydroxystilbene
    • MLS002473086
    • PDHAOJSHSJQANO-OWOJBTEDSA-N
    • SCHEMBL501690
    • EN300-7368059
    • 1,3-Benzenediol, 4-(2-(3,5-dihydroxyphenyl)ethenyl)-
    • 4-(2-(3,5-dihydroxyphenyl)ethenyl)benzene-1,3-diol
    • NSC-315550
    • O-RES cpd
    • cid_5281717
    • NCGC00169713-01
    • (E)-4-(3,5-Dihydroxystyryl)benzene-1,3-diol
    • GLXC-19085
    • 2,3',4,5'-STILBENETETROL, (E)-
    • 6V071CP5CR
    • CHEMBL43065
    • Inchi: 1S/C14H12O4/c15-11-4-3-10(14(18)8-11)2-1-9-5-12(16)7-13(17)6-9/h1-8,15-18H/b2-1+
    • InChI Key: PDHAOJSHSJQANO-OWOJBTEDSA-N
    • SMILES: OC1C=C(C=CC=1/C=C/C1C=C(C=C(C=1)O)O)O

Computed Properties

  • Exact Mass: 244.07400
  • Monoisotopic Mass: 244.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9A^2
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Yellow solid
  • Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 190-192 ºC
  • Boiling Point: 523.8ºC at 760mmHg
  • Flash Point: 260.8ºC
  • Refractive Index: 1.8
  • Solubility: Almost insoluble (0.037 g/l) (25 º C),
  • PSA: 80.92000
  • LogP: 2.67940

4-2-(3,5-dihydroxyphenyl)ethenylbenzene-1,3-diol Pricemore >>

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